molecular formula C17H14N2S2 B8282944 2-Phenylthio-2-(3-phenyl-1,3-thiazolidine-2-yliden)acetonitrile CAS No. 304901-49-3

2-Phenylthio-2-(3-phenyl-1,3-thiazolidine-2-yliden)acetonitrile

Cat. No.: B8282944
CAS No.: 304901-49-3
M. Wt: 310.4 g/mol
InChI Key: HIOADUPRHXVOFG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Phenylthio-2-(3-phenyl-1,3-thiazolidine-2-yliden)acetonitrile is a useful research compound. Its molecular formula is C17H14N2S2 and its molecular weight is 310.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

304901-49-3

Molecular Formula

C17H14N2S2

Molecular Weight

310.4 g/mol

IUPAC Name

2-phenylsulfanyl-2-(3-phenyl-1,3-thiazolidin-2-ylidene)acetonitrile

InChI

InChI=1S/C17H14N2S2/c18-13-16(21-15-9-5-2-6-10-15)17-19(11-12-20-17)14-7-3-1-4-8-14/h1-10H,11-12H2

InChI Key

HIOADUPRHXVOFG-UHFFFAOYSA-N

Canonical SMILES

C1CSC(=C(C#N)SC2=CC=CC=C2)N1C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

18.9 g (140 mmols) of phenylisothiocyanate and 20.9 g (140 mmols) of phenylthioacetonitrile dissolved in 50 ml of dimethylformamlde were added dropwise with stirring at room temperature to a suspension of 11.5 g of sodium hydride (60% oil, 287 mmols) in 200 ml of dimethylformamide. The mixture was stirred for 1 hour, and 28.9 g (154 mmols) of 1,2-dibromoethane was added dropwise at room temperature. Then the mixture was stirred for 3 hours. To the reaction mixture were added 300 ml of water and 100 ml of ether, followed by stirring. The precipitated crystals were collected by filtration, giving 26.1 g of the title compound as colorless crystals (yield 60%).
Quantity
18.9 g
Type
reactant
Reaction Step One
Quantity
20.9 g
Type
reactant
Reaction Step One
Quantity
11.5 g
Type
reactant
Reaction Step Two
Quantity
200 mL
Type
solvent
Reaction Step Two
Quantity
28.9 g
Type
reactant
Reaction Step Three
Name
Quantity
100 mL
Type
solvent
Reaction Step Four
Name
Quantity
300 mL
Type
solvent
Reaction Step Four
Yield
60%

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